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Compound of Interest

Compound Name: Z-D-Lys(boc)-osu

CAS No.: 78603-23-3

Cat. No.: B613314

Get Quote

Executive Summary
Z-D-Lys(Boc)-OSu (Nα-Benzyloxycarbonyl-Nε-tert-butoxycarbonyl-D-lysine N-

hydroxysuccinimide ester) is a pre-activated, orthogonally protected amino acid derivative. It is

primarily employed in the synthesis of protease-resistant peptides and peptidomimetics due to

its D-configuration (which disrupts natural enzymatic recognition) and its active ester (OSu)

functionality (which facilitates rapid, racemization-free coupling).

This compound features a unique orthogonal protection scheme:

Nα-Protection (Z/Cbz): Stable to trifluoroacetic acid (TFA); removed by hydrogenolysis (

) or strong acids (HBr/AcOH).

Nε-Protection (Boc): Acid-labile (removed by TFA); stable to hydrogenolysis.

This orthogonality allows for precise, site-selective manipulation of the lysine side chain or the

N-terminus during complex molecule assembly.
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Physicochemical Profile
Molecular Specifications
The following data establishes the baseline identity for Quality Control (QC) and stoichiometry

calculations.

Property Specification

Chemical Name Z-D-Lys(Boc)-OSu

IUPAC Name

2,5-Dioxopyrrolidin-1-yl (2R)-2-

(benzyloxycarbonylamino)-6-(tert-

butoxycarbonylamino)hexanoate

CAS Number 78603-23-3

Molecular Formula

Molecular Weight 477.51 g/mol

Stereochemistry
D-Isomer (R-configuration at

-carbon)

Appearance White to off-white crystalline powder

Solubility
Soluble in DMF, DMSO, DCM, NMP; Insoluble

in water

Storage -20°C, Desiccated, Protect from light

Structural Architecture
The molecule is engineered with three functional "modules" attached to the D-Lysine

backbone.
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Figure 1: Structural hierarchy of Z-D-Lys(Boc)-OSu highlighting orthogonal protection and

activation sites.

Synthetic Utility & Mechanism
Why Use the OSu Ester?
The N-hydroxysuccinimide (OSu) ester is an "active ester." Unlike free amino acids which

require activation agents (like DCC, EDC, or HATU) in situ, Z-D-Lys(Boc)-OSu reacts directly

with primary amines.

Benefit 1: Eliminates the need for activation reagents, reducing byproduct formation (e.g.,

dicyclohexylurea).

Benefit 2: Minimizes racemization risk during coupling, preserving the strict D-configuration.

Mechanism of Action
The coupling reaction proceeds via a nucleophilic acyl substitution. The amine of the growing

peptide chain attacks the carbonyl carbon of the lysine, displacing the N-hydroxysuccinimide

(HOSu) leaving group.
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Figure 2: Simplified reaction pathway for the coupling of Z-D-Lys(Boc)-OSu to a peptide chain.

Experimental Protocol: Solid-Phase Coupling
Context: This protocol describes the coupling of Z-D-Lys(Boc)-OSu to a resin-bound peptide

with a free N-terminal amine. This is a "Self-Validating" workflow using the Kaiser Test.

Reagents Required
Solvent: Dimethylformamide (DMF), Peptide Synthesis Grade (Dry).

Base: Diisopropylethylamine (DIPEA) (Optional, only if the resin amine is protonated).

Substrate: Z-D-Lys(Boc)-OSu (1.5 to 3.0 equivalents relative to resin loading).

Validation: Kaiser Test Kit (Ninhydrin, Phenol, KCN).

Step-by-Step Methodology
Preparation of Resin:

Ensure the resin-bound peptide has a free amine (deprotected).
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Wash resin 3x with DMF to remove trace deprotection reagents (e.g., Piperidine).

Dissolution:

Dissolve Z-D-Lys(Boc)-OSu in minimum DMF. (Concentration ~0.1 - 0.3 M).

Note: The solution should be clear. If cloudy, sonicate briefly.

Coupling Reaction:

Add the Z-D-Lys(Boc)-OSu solution to the resin.

Optional: Add 1.0 eq of DIPEA if the N-terminus is suspected to be a salt (e.g., TFA salt).

Agitate gently (rocker or shaker) for 2 to 4 hours at room temperature.

Self-Validating Checkpoint (Kaiser Test):

Remove a few resin beads and wash with Ethanol.

Add 2 drops each of Ninhydrin, Phenol, and KCN solutions. Heat at 100°C for 2 mins.

Result Interpretation:

Blue/Purple Beads: Positive for free amines. Coupling FAILED or incomplete.

Action: Recouple.

Yellow/Colorless Beads: Negative for free amines. Coupling SUCCESSFUL.

Action: Proceed to wash.

Workup:

Drain the reaction vessel.

Wash resin 3x with DMF, 3x with DCM.

Quality Control & Stability
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Analytical Expectations
HPLC: Purity should be >98%. Impurities often include hydrolyzed free acid (Z-D-Lys(Boc)-

OH) or N-hydroxysuccinimide.

Mass Spectrometry (ESI-MS):

Expected

: ~478.5 Da.

Expected

: ~500.5 Da.[1]

Handling Precautions
Hydrolysis Sensitivity: OSu esters are sensitive to moisture. Always allow the bottle to reach

room temperature before opening to prevent condensation.

Safety: The compound is an irritant (H315, H319, H335). Wear gloves and safety glasses.

Avoid inhalation of dust.[2][3][4]

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 56777339, Z-D-Lys(boc)-osu. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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